Cas no 827592-06-3 (3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde)

• Product Name: 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde
• CAS No: 827592-06-3
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• MDL: MFCD04129124
• CID: 3059983
• PubChem ID: 19575245
• Update Time: 2025-05-19

3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde
• 827592-06-3
• Z442361834
• 3-bromo-4-cyclopentyloxy-5-ethoxybenzaldehyde
• EN300-230529
• STK350610
• AKOS000313302
• BBL040526
• CS-0240905
• CIB59206

• MDL： MFCD04129124
• Inchi： 1S/C14H17BrO3/c1-2-17-13-8-10(9-16)7-12(15)14(13)18-11-5-3-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key： KHJKTRLXSAWVTI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OC1CCCC1)OCC

Computed Properties

• Exact Mass: 312.03611Da
• Monoisotopic Mass: 312.03611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde

Professional Introduction to Compound with CAS No. 827592-06-3 and Product Name: 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde

The compound identified by the CAS number 827592-06-3 and the product name 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both bromine and ethoxy substituents on a benzaldehyde backbone suggests a versatile platform for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of aromatic aldehydes as pharmacophores has expanded considerably, driven by their ability to interact with biological targets through various mechanisms. The specific arrangement of substituents in 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde positions it as a candidate for developing novel therapeutic agents. For instance, the bromine atom can serve as a handle for cross-coupling reactions, while the cyclopentyl and ethoxy groups may influence the compound's solubility and metabolic stability, critical factors in drug design.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors targeting enzyme-driven diseases. Current research indicates that benzaldehyde derivatives exhibit inhibitory activity against a range of enzymes, including kinases and cytochrome P450 enzymes. The structural features of 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde could be leveraged to modulate binding interactions with these targets, potentially leading to the development of next-generation therapeutics.

Moreover, the cyclopentyl group in 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde adds a layer of steric bulk that can be strategically employed to improve binding affinity or selectivity. This is particularly relevant in cases where subtle changes in molecular geometry can differentiate between closely related biological targets. Such fine-tuning is often necessary to achieve high efficacy while minimizing off-target effects, a cornerstone of modern drug development.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde. Molecular modeling studies suggest that modifications to its structure could yield derivatives with improved pharmacokinetic profiles. For example, optimizing the position and size of substituents may enhance oral bioavailability or prolong circulation time, critical attributes for any successful drug candidate.

The role of benzaldehyde derivatives in medicinal chemistry is also underscored by their participation in various biological pathways. Research has shown that certain aldehydes can act as intermediates in metabolic processes or influence cellular signaling cascades. The unique combination of substituents in 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde makes it an intriguing candidate for exploring such mechanisms further.

In conclusion, 3-Bromo-4-(cyclopentyloxy)-5-ethoxybenzaldehyde (CAS No. 827592-06-3) represents a promising scaffold for pharmaceutical innovation. Its structural features offer multiple avenues for functionalization, enabling the design of molecules with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain at the forefront of drug discovery efforts.